Cas no 51608-13-0 (Naphthalene,1,2,3,5,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethylidene)-, (1R,8aS)-rel-)

• Product name: Naphthalene,1,2,3,5,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethylidene)-, (1R,8aS)-rel-
• CAS No: 51608-13-0
• MF: C₁₅H₂₄
• MW: 204.351064682007
• CID: 376227
• PubChem ID: 103501

Naphthalene,1,2,3,5,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethylidene)-, (1R,8aS)-rel- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1,2,3,5,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethylidene)-, (1R,8aS)-rel-
• cis-1,2,3,5,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethylidene)naphthalene
• 4a,5-dimethyl-3-(propan-2-ylidene)-1,2,3,4,4a,5,6,7-octahydronaphthalene
• EINECS 257-317-4
• 51608-13-0

• Inchi： InChI=1S/C15H24/c1-11(2)13-8-9-14-7-5-6-12(3)15(14,4)10-13/h7,12H,5-6,8-10H2,1-4H3
• InChI Key： USADAYYQBBHRCI-UHFFFAOYSA-N
• SMILES： CC1CCC=C2C1(CC(=C(C)C)CC2)C

Computed Properties

• Exact Mass: 204.18792
• Monoisotopic Mass: 204.187800766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 0Ų
• XLogP3: 5.1
• Surface Charge: 0

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids